Cas no 2137539-18-3 (rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1lambda6-thiomorpholine-1,1-dione)

• Product Name: rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137539-18-3
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5944516
• PubChem ID: 165443876
• Update Time: 2025-07-23

rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1lambda6-thiomorpholine-1,1-dione
• EN300-701649
• 2137539-18-3

• Inchi： 1S/C10H20N2O2S/c11-10-2-1-9(7-10)8-12-3-5-15(13,14)6-4-12/h9-10H,1-8,11H2/t9-,10+/m0/s1
• InChI Key： DXFDWCXUOAFPCB-VHSXEESVSA-N
• SMILES： S1(CCN(CC1)C[C@H]1CC[C@H](C1)N)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1lambda6-thiomorpholine-1,1-dione

Professional Introduction to Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione (CAS No. 2137539-18-3)

Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 2137539-18-3, belongs to a class of molecules known for their potential therapeutic applications. The intricate architecture of this molecule, featuring a thiomorpholine core and a cyclopentylamine side chain, makes it a subject of intense study in medicinal chemistry.

The thiomorpholine moiety in the molecular structure of Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione is particularly noteworthy. Thiomorpholine derivatives are known for their ability to interact with biological targets in novel ways, often exhibiting enhanced binding affinity and selectivity. This characteristic has made them valuable scaffolds in the development of new drugs targeting various diseases. The presence of the (1R,3S)-3-aminocyclopentyl group further adds to the complexity and potential versatility of this compound, allowing for diverse functionalization and modifications.

In recent years, there has been a surge in research focused on developing new therapeutic agents that can modulate biological pathways implicated in neurological disorders. Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione has emerged as a promising candidate in this area due to its unique pharmacophoric features. Studies have indicated that this compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety. The thiomorpholine ring is particularly interesting because it can form stable hydrogen bonds with biological targets, while the amine group provides a site for further chemical manipulation.

The synthesis of Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of the cyclopentylamine derivative, followed by functionalization to introduce the thiomorpholine ring. Advanced techniques such as chiral resolution and catalytic asymmetric synthesis are often employed to ensure high enantiomeric purity. These synthetic strategies are critical for obtaining a compound with the desired pharmacological properties.

One of the most compelling aspects of Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various enzymes and receptors using computational modeling and experimental techniques. Preliminary studies suggest that this molecule may inhibit enzymes involved in neurotransmitter metabolism, thereby modulating mood and cognitive functions. The (1R,3S)-configuration of the cyclopentylamine group is believed to be crucial for its binding affinity and selectivity.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione has undergone several preclinical studies to evaluate its pharmacokinetic profile and potential side effects. These studies have provided valuable insights into how the compound behaves within biological systems and have helped identify potential areas for optimization. For instance, modifications to the thiomorpholine ring or the amine side chain could enhance its bioavailability or reduce toxicity.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and computational tools. Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione exemplifies how complex molecular structures can be designed to target specific biological pathways effectively. As research progresses, it is expected that more derivatives of this compound will be developed and tested in clinical trials. The insights gained from these studies could pave the way for new treatments for neurological disorders and other diseases.

In conclusion, Rac-4-{[(1R,3S)-3-aminocyclopentyl]methyl}-1λ6-thiomorpholine-1,1-dione (CAS No. 2137539-18-3) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting neurological disorders. As scientists continue to explore its properties and applications, this compound is poised to contribute valuable insights into drug discovery and development.